Cas no 1086063-18-4 (6-bromo-4-(pyridazin-4-yl)quinoline)

6-Bromo-4-(pyridazin-4-yl)quinoline is a heterocyclic compound featuring a quinoline core substituted with a bromo group at the 6-position and a pyridazine moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the pyridazine group contributes to potential biological activity, particularly in kinase inhibition or receptor modulation. Its well-defined synthetic route and high purity make it suitable for applications in medicinal chemistry and material science. The compound's stability and solubility profile further support its utility in diverse experimental settings.

6-bromo-4-(pyridazin-4-yl)quinoline structure

1086063-18-4 structure

Product Name:6-bromo-4-(pyridazin-4-yl)quinoline

CAS No:1086063-18-4

MF:C₁₃H₈BrN₃

MW:286.126721382141

MDL:MFCD18206960

CID:833457

PubChem ID:66782308

Update Time:2025-11-05

6-bromo-4-(pyridazin-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-[(4-chlorophenyl)methoxy]-
- 6-Bromo-4-(4-pyridazinyl)quinoline
- 6-bromo-4-(pyridazin-4-yl)quinoline
- 6-Brom-3-(2-pyridyl)-cumarin
- 6-bromo-1H-quinolin-4-one
- 6-bromo-3-(2-pyridyl)coumarin
- 6-BROMO-3-(PYRIDIN-2-YL)-CHROMEN-2-ONE
- 6-bromo-4-morpholin-4-yl-quinazoline
- 6-bromo-4-morpholinoquinazoline
- 6-bromo-4-oxo-4H-quinoline
- 6-bromoquinolin-4(1H)-one
- 6-bromoquinolone
- COUMARIN,6-BROMO-3-(2-PYRIDYL)
- C13H8BrN3
- CS-14183
- SCHEMBL732236
- 6-bromo-4-pyridazin-4-ylquinoline
- CS-M0122
- MFCD18206960
- BCP20534
- EN300-73948
- DB-369139
- AKOS024262386
- W16812
- AWUZTCWLOWWNTE-UHFFFAOYSA-N
- 1086063-18-4
- MDL： MFCD18206960
- Inchi： 1S/C13H8BrN3/c14-10-1-2-13-12(7-10)11(4-5-15-13)9-3-6-16-17-8-9/h1-8H
- InChI Key： AWUZTCWLOWWNTE-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(C=1)=C(C=CN=2)C1=CN=NC=C1

Computed Properties

Exact Mass: 284.99000
Monoisotopic Mass: 284.99016g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38.7Å²

Experimental Properties

PSA: 38.67000
LogP: 3.45430

6-bromo-4-(pyridazin-4-yl)quinoline Pricemore >>

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